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An in-depth technical guide concerning the discovery of Berkelium at the University of

California, Berkeley, is detailed below, intended for an audience of researchers, scientists, and

drug development professionals. This guide summarizes quantitative data in structured tables,

provides detailed experimental methodologies, and includes mandatory visualizations of key

processes using the Graphviz DOT language.

Whitepaper: The Discovery of Element 97
(Berkelium)
Introduction

In December 1949, a team of scientists at the University of California, Berkeley, successfully

synthesized and identified the element with atomic number 97.[1] The discovery was the

culmination of pioneering work in the field of transuranium elements. The team, consisting of

Stanley G. Thompson, Albert Ghiorso, Glenn T. Seaborg, and Kenneth Street, Jr., produced the

new element by bombarding a target of Americium-241 with alpha particles.[2][3] This

achievement marked the identification of the fifth transuranium element.[3] The element was

subsequently named Berkelium (Bk) in honor of the city of Berkeley, California, where the

discovery was made.[1] The first isotope to be synthesized was Berkelium-243, which has a

half-life of approximately 4.5 hours.[2]
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The discovery of Berkelium was made possible through a series of meticulously planned and

executed experimental procedures, from the preparation of the target material to the chemical

separation and final identification of the new element.

Target Preparation
The target material consisted of milligram quantities of Americium-241. The preparation

involved the following steps:

An aqueous solution of americium nitrate was prepared.[4]

This solution was evaporated in small platinum dishes, each with an area of approximately

0.5 cm².[4]

Following evaporation, the dishes were ignited, which converted the americium nitrate into a

solid, black americium oxide (AmO₂). This oxide served as the target for bombardment.[4]

Cyclotron Bombardment
The synthesis of Berkelium was achieved by bombarding the Americium-241 target with alpha

particles (helium nuclei) using the 60-inch cyclotron at the Crocker Laboratory, University of

California, Berkeley.[1][2]

Particle Acceleration: Helium ions were accelerated to an energy of approximately 35 MeV.

[4]

Irradiation: The americium oxide target was bombarded with the accelerated alpha particles

for a duration of about six hours.[2][4] The beam intensity was maintained at an average of 2

microamperes per square centimeter.[4]

Cooling: The platinum dish holding the target was water-cooled from the back to dissipate

heat generated during the bombardment.[4]

Chemical Separation and Isolation
A significant challenge in the discovery was the separation of the minuscule amount of newly

created Berkelium from the larger quantity of unreacted Americium and other fission products.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://orau.org/health-physics-museum/files/library/berkeliumdiscovery.pdf
https://orau.org/health-physics-museum/files/library/berkeliumdiscovery.pdf
https://orau.org/health-physics-museum/files/library/berkeliumdiscovery.pdf
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
http://www.radiochem.org/paper/JN31/40.pdf
https://scienceinfo.com/berkelium-bk-element-discovery-properties/
https://orau.org/health-physics-museum/files/library/berkeliumdiscovery.pdf
https://scienceinfo.com/berkelium-bk-element-discovery-properties/
https://orau.org/health-physics-museum/files/library/berkeliumdiscovery.pdf
https://orau.org/health-physics-museum/files/library/berkeliumdiscovery.pdf
https://orau.org/health-physics-museum/files/library/berkeliumdiscovery.pdf
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chemical properties of Berkelium were predicted to be similar to its lanthanide analog,

terbium, which guided the separation strategy.[5] The process involved:

Dissolution: The entire target, including the platinum dish, was dissolved in nitric acid.

Precipitation: The initial separation steps involved a series of precipitation methods to

remove the bulk of the unreacted americium and other impurities.

Ion-Exchange Chromatography: The final separation and isolation of the Berkelium fraction

were accomplished using cation-exchange chromatography at an elevated temperature.[2]

Resin: Dowex-50, a strong cation-exchange resin, was used.[4]

Eluting Agent: A buffered solution of ammonium citrate was used to selectively elute the

separated elements from the column.[4]

Fraction Collection: The eluate was collected in successive fractions, with the expectation

that Berkelium would elute in a position analogous to terbium in lanthanide separations.

Detection and Identification
Due to the short half-life and the primary decay mode of Berkelium-243 being electron

capture, initial detection proved challenging.

Alpha-Particle Spectroscopy: A small fraction (approximately 0.1%) of Berkelium-243

decays by alpha emission.[4] These alpha particles were detected and their energies

measured using a differential alpha-particle pulse analyzer, which helped to characterize the

new isotope.[4]

Electron Capture Decay Products: The primary method of identification relied on detecting

the products of the electron capture decay.[4]

Auger Electrons: A windowless proportional counter was utilized to detect low-energy

Auger electrons emitted during the electron capture process.

X-rays: Characteristic X-rays produced as the electron shells of the daughter atom

(Curium-243) rearranged were detected using a xenon-filled Geiger counter.[4]
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The successful detection of these decay products provided conclusive evidence for the

synthesis of a new element with atomic number 97.[4]

Data Presentation
The quantitative data associated with the synthesis and properties of the discovered

Berkelium isotope are summarized in the tables below.

Table 1: Nuclear Reaction and Bombardment Parameters

Parameter Value

Target Isotope ⁹⁵₂₄₁Am

Projectile Alpha Particle (₂⁴He)

Product Isotope ⁹⁷₂₄₃Bk

Byproducts 2 Neutrons (¹n)

Cyclotron 60-inch Cyclotron

Projectile Energy ~35 MeV

Bombardment Duration ~6 hours

Table 2: Properties of Berkelium-243

Property Value

Half-life 4.5 hours[6]

Primary Decay Mode Electron Capture (~99.85%)[6]

Secondary Decay Mode Alpha Decay (~0.15%)[6]

Electron Capture Daughter ⁹⁶₂₄₃Cm[6]

Alpha Decay Daughter ⁹⁵₂₃⁹Am[6]

Alpha Particle Energies
6.72 MeV (30%), 6.55 MeV (53%), 6.20 MeV

(17%)[4]
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Visualizations
The following diagrams illustrate the key processes in the discovery of Berkelium.

Reactants
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²⁴¹₉₅Am

²⁴³₉₇Bk

Cyclotron
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Nuclear reaction for the synthesis of Berkelium-243.
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1. Irradiated Am-241 Target
(in Platinum Dish)

2. Dissolution
in Nitric Acid

3. Precipitation Steps
(Bulk Americium Removal)

4. Cation-Exchange Chromatography
(Dowex-50 Resin)

5. Elution with
Ammonium Citrate

6. Fraction Collection

Isolated Berkelium-243
Fraction

Click to download full resolution via product page

Workflow for the chemical separation of Berkelium.
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Decay scheme of the Berkelium-243 isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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